Cas no 134716-82-8 (4,6-dichloro-5-nitropyrimidin-2-amine)

• Product Name: 4,6-dichloro-5-nitropyrimidin-2-amine
• CAS No: 134716-82-8
• MF: C₄H₂Cl₂N₄O₂
• MW: 208.990277767181
• MDL: MFCD17169373
• CID: 1236233
• PubChem ID: 20072989
• Update Time: 2025-06-07

4,6-dichloro-5-nitropyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4,6-dichloro-5-nitropyrimidin-2-amine
• 2-amino-4,6-dichloro-5-nitropyrimidine
• 134716-82-8
• AKOS015995517
• CS-0309360
• SB60178
• MFCD17169373
• SCHEMBL9871854
• DB-023336
• E10277
• EN300-178383

• MDL： MFCD17169373
• Inchi： 1S/C4H2Cl2N4O2/c5-2-1(10(11)12)3(6)9-4(7)8-2/h(H2,7,8,9)
• InChI Key： KIOZJDBYVRMAGM-UHFFFAOYSA-N
• SMILES： ClC1C(=C(N=C(N)N=1)Cl)[N+](=O)[O-]

Computed Properties

• Exact Mass: 207.9554807g/mol
• Monoisotopic Mass: 207.9554807g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 97.6Ų

Experimental Properties

• Density: 1.834±0.06 g/cm3 (20 ºC 760 Torr)
• Melting Point: 248-250 ºC
• Boiling Point: 455.6±55.0 °C at 760 mmHg
• Flash Point: 229.3±31.5 °C
• Solubility: Very slightly soluble (0.59 g/l) (25 º C)
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

4,6-dichloro-5-nitropyrimidin-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 4,6-dichloro-5-nitropyrimidin-2-amine

Introduction to 4,6-dichloro-5-nitropyrimidin-2-amine (CAS No. 134716-82-8) and Its Applications in Modern Chemical Biology

4,6-dichloro-5-nitropyrimidin-2-amine, identified by the Chemical Abstracts Service Number (CAS No.) 134716-82-8, is a significant heterocyclic compound that has garnered considerable attention in the field of chemical biology and pharmaceutical research. This compound belongs to the pyrimidine class, a family of nitrogen-containing heterocycles that are widely recognized for their structural versatility and biological activity. The presence of both chloro and nitro substituents on the pyrimidine ring imparts unique reactivity, making it a valuable scaffold for the synthesis of various biologically active molecules.

The structural features of 4,6-dichloro-5-nitropyrimidin-2-amine make it an attractive intermediate in medicinal chemistry. The electron-withdrawing nature of the nitro group and the electron-donating effects of the amino group contribute to its rich chemical behavior, enabling diverse functionalization strategies. This compound has been extensively explored in the development of pharmaceutical agents, particularly those targeting diseases with unmet medical needs.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from pyrimidine derivatives. The4,6-dichloro-5-nitropyrimidin-2-amine scaffold has been utilized in the synthesis of inhibitors for various enzymes and receptors involved in critical biological pathways. For instance, studies have demonstrated its potential in generating kinase inhibitors, which are pivotal in treating cancers and inflammatory diseases. Thechlorosubstituents on the pyrimidine ring facilitate nucleophilic aromatic substitution reactions, allowing for further derivatization into more complex structures with tailored biological properties.

One of the most compelling aspects of 4,6-dichloro-5-nitropyrimidin-2-amine is its role as a precursor in the synthesis of antiviral compounds. The nitro group can be reduced to an amine, expanding the molecular toolbox for drug design. Recent advancements in synthetic methodologies have enabled the efficient preparation of analogs of this compound, which exhibit potent antiviral activity against emerging pathogens. These findings underscore the importance of4,6-dichloro-5-nitropyrimidin-2-amine as a key building block in antiviral drug discovery.

The pharmaceutical industry has also leveraged this compound in the development of antimicrobial agents. Pyrimidine derivatives are known to disrupt essential bacterial processes, such as DNA replication and metabolic pathways. Researchers have harnessed the reactivity of 4,6-dichloro-5-nitropyrimidin-2-amine to create novel antibiotics that overcome existing resistance mechanisms. This approach highlights the compound's versatility and its potential to address antibiotic-resistant infections.

Beyond its applications in drug development, 4,6-dichloro-5-nitropyrimidin-2-amine has found utility in materials science. Its ability to form coordination complexes with metal ions has led to investigations into its use as a ligand in catalysis and as a component in functional materials. These studies demonstrate the broad applicability of this compound beyond traditional biomedical contexts.

The synthesis of 4,6-dichloro-5-nitropyrimidin-2-amine typically involves multi-step organic transformations starting from commercially available precursors. Advances in synthetic chemistry have refined these processes, improving yields and reducing environmental impact. Green chemistry principles have been increasingly integrated into its production, emphasizing sustainable practices such as solvent recovery and catalytic methods.

In conclusion,4,6-dichloro-5-nitropyrimidin-2-amineseems poised to remain a cornerstone in pharmaceutical and chemical research due to its structural adaptability and biological relevance. Ongoing studies continue to uncover new applications for this versatile compound, reinforcing its significance as a critical intermediate in modern chemical biology.